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Compound of Interest

Compound Name: DL-AP3

Cat. No.: B129957

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with DL-AP3 (DL-2-Amino-3-
phosphonopropionic acid). The following procedures are designed to ensure the safe handling,
storage, and disposal of this compound.

Hazard Identification and Quantitative Data

DL-AP3 is classified as a hazardous substance and can cause irritation to the skin, eyes, and
respiratory system[1]. It is a white to light brown solid powder that has poor water solubility[1]

[2]. While primarily an irritant, it may also emit corrosive or poisonous fumes under certain
conditions[1].
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Property Value Source

CAS Number 20263-06-3 [2][3][4]

Molecular Formula C3H8NOS5P [2][4]

Molecular Weight 169.07 g/mol [2]
White to almost white/light

Appearance [1][2]
brown powder

Melting Point 227-229 °C [2][3]

N Slightly soluble in water (with
Solubility [21[5]

heating)

Hazard Codes

Xi (Irritant) [21[3]

Risk Statements

R36/37/38 (Irritating to eyes,

respiratory system and skin)

[2]

Hazard Statements

H315, H319, H335 (Causes
skin irritation, Causes serious 2]
eye irritation, May cause

respiratory irritation)

Personal Protective Equipment (PPE)

To mitigate the risks of exposure, the following personal protective equipment is mandatory
when handling DL-AP3.

Recommended PPE for Handling DL-AP3
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Protection Level

Equipment

Specifications

Respiratory Protection

Air-purifying respirator with a
particulate filter (N95 or better)

Required when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation of dust.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Essential to prevent eye
irritation from airborne
particles[1]. A face shield
should be used in addition to
goggles when there is a

significant risk of splashing[6].

Skin and Body Protection

Laboratory coat

Should be worn at all times in

the laboratory.

Chemical-resistant apron

Recommended when handling
larger quantities or when there

is a risk of spills.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene)

Select gloves that have been
tested to relevant standards
(e.g., EN 374 in Europe, F739
in the US)[1]. Inspect gloves
for any signs of degradation

before use.

Footwear

Closed-toe shoes

Required for all laboratory
work. Chemical-resistant boots
are recommended if large
quantities are being
handled[7].

Operational and Disposal Plans

Adherence to the following procedural steps for handling, storage, and disposal is critical for

ensuring a safe laboratory environment.
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Experimental Protocol: Safe Handling of DL-AP3

o Preparation and Engineering Controls:
o Always handle DL-AP3 in a well-ventilated area[1].

o For weighing and preparing solutions, use a certified chemical fume hood or a powder
containment hood to minimize inhalation exposure.

o Ensure that an eyewash station and safety shower are readily accessible.
e Handling the Compound:

o Avoid all personal contact with the substance, including inhalation of dust[1].

o Use dry clean-up procedures to avoid generating dust[1].

o Do not eat, drink, or smoke in the area where DL-AP3 is being handled[1].

o Wash hands thoroughly with soap and water after handling, even if gloves were worn[1].
e Storage:

o Store in a tightly sealed, properly labeled container[1].

o Recommended storage temperature is between 0-6°C[2][3].

o Store away from incompatible materials, particularly oxidizing agents such as nitrates and
chlorine bleaches, as this may pose an ignition risk[1].

Spill Management Protocol
e Minor Spills:

o Immediately alert others in the vicinity.

o Wear the appropriate PPE, including a respirator, gloves, and eye protection[1].
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o Clean up the spill using dry methods (e.g., sweeping, vacuuming with a HEPA-filtered
vacuum) to avoid creating dust[1].

o Place the collected material into a clean, dry, sealable, and labeled container for
disposal[1].

e Major Spills:
o Evacuate the immediate area and notify laboratory personnel.
o Alert emergency responders, providing them with the location and nature of the hazard[1].
o Prevent the spilled material from entering drains or water courses[1].

o Only personnel trained in hazardous spill response should attempt to clean up a major
spill.

Disposal Plan
e Waste Disposal:

o Dispose of DL-AP3 and any contaminated materials (e.g., gloves, wipes) as hazardous
chemical waste.

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures.

o Potential disposal methods include burial in a licensed landfill or incineration in a licensed
facility[1].

e Container Decontamination:
o Empty containers should be decontaminated before disposal.

o Observe all label safeguards until the containers are cleaned and destroyed[1].

Workflow and Pathway Visualizations

The following diagrams illustrate the logical workflow for safely handling DL-AP3.
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Caption: Workflow for the safe handling of DL-AP3 from preparation to disposal.
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Caption: Decision logic for selecting appropriate PPE when handling DL-AP3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
DL-AP3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129957#personal-protective-equipment-for-handling-
di-ap3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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